Cas no 1448131-25-6 (6-3-(benzenesulfonyl)-8-azabicyclo3.2.1octane-8-carbonyl-2-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-3-(benzenesulfonyl)-8-azabicyclo3.2.1octane-8-carbonyl-2-methyl-2,3-dihydropyridazin-3-one
• CAS No: 1448131-25-6
• MF: C₁₉H₂₁N₃O₄S
• MW: 387.452743291855
• CID: 5830607
• PubChem ID: 71808966
• Update Time: 2025-07-09

6-3-(benzenesulfonyl)-8-azabicyclo3.2.1octane-8-carbonyl-2-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-3-(benzenesulfonyl)-8-azabicyclo3.2.1octane-8-carbonyl-2-methyl-2,3-dihydropyridazin-3-one
• 6-[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-2-methyl-2,3-dihydropyridazin-3-one
• 2-methyl-6-((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octane-8-carbonyl)pyridazin-3(2H)-one
• 1448131-25-6
• AKOS024563975
• 6-[3-(BENZENESULFONYL)-8-AZABICYCLO[3.2.1]OCTANE-8-CARBONYL]-2-METHYLPYRIDAZIN-3-ONE
• F6441-5013

• Inchi： 1S/C19H21N3O4S/c1-21-18(23)10-9-17(20-21)19(24)22-13-7-8-14(22)12-16(11-13)27(25,26)15-5-3-2-4-6-15/h2-6,9-10,13-14,16H,7-8,11-12H2,1H3
• InChI Key： LJTXECYAUIGZMX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CC2CCC(C1)N2C(C1C=CC(N(C)N=1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 387.12527733g/mol
• Monoisotopic Mass: 387.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.5Ų

Additional information on 6-3-(benzenesulfonyl)-8-azabicyclo3.2.1octane-8-carbonyl-2-methyl-2,3-dihydropyridazin-3-one

6-3-(Benzenesulfonyl)-8-Azabicyclo[3.2.1]Octane-8-Carbonyl-2-Methyl-2,3-Dihydropyridazin-3-One: A Comprehensive Overview

CAS No 1448131-25-6 corresponds to the compound named 6-(3-benzenesulfonyl)-8-azabicyclo[3.2.1]octane-8-carbonyl-2-methyl-2,3-dihydropyridazin-3-one, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate bicyclic structure and functional groups, which contribute to its unique chemical properties and reactivity.

The structure of this compound includes a bicyclo[3.2.1]octane ring system, which is fused with a dihydropyridazine ring. The presence of a benzenesulfonyl group at position 3 and a methyl group at position 2 introduces additional complexity and functionality to the molecule. Recent studies have highlighted the importance of such bicyclic systems in drug design, particularly in the development of kinase inhibitors and other bioactive compounds.

Research into the synthesis of this compound has been driven by its potential applications in medicinal chemistry. The synthesis involves multi-step processes, including nucleophilic substitutions, cyclizations, and oxidations, to achieve the desired bicyclic framework. One notable approach reported in recent literature involves the use of microwave-assisted synthesis to optimize reaction conditions and improve yield.

The chemical properties of CAS No 1448131-25-6 have been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into the molecule's conformational flexibility and electronic structure, which are critical for understanding its reactivity and potential interactions with biological targets.

In terms of applications, this compound has shown promise in various fields. In pharmaceutical research, it has been investigated as a potential lead compound for developing novel therapeutic agents targeting specific enzymes or receptors. Additionally, its unique structural features make it a valuable building block for constructing more complex molecules in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound under different conditions. Molecular docking studies have revealed potential binding modes with key biological targets, suggesting its role as a candidate for drug development.

In conclusion, 6-(3-benzenesulfonyl)-8-azabicyclo[3.2.1]octane-8-carbonyl-2-methyl-2,3-dihydropyridazin-3-one (CAS No 1448131-25-6) is a fascinating molecule with diverse applications across chemistry and pharmacology. Its complex structure and functional groups make it an attractive candidate for further research and development in these fields.